Cas no 86303-25-5 (Biotin-11-deoxyuridine-5'-triphosphate, triethylammonium salt -)

• Product Name: Biotin-11-deoxyuridine-5'-triphosphate, triethylammonium salt -
• CAS No: 86303-25-5
• MF: C₂₈H₄₅N₆O₁₇P₃S
• MW: 862.673188924789
• CID: 991529
• Update Time: 2025-05-20

Biotin-11-deoxyuridine-5'-triphosphate, triethylammonium salt - Chemical and Physical Properties

Names and Identifiers

• biotin-11-dUTP
• CID 101939310
• Biotin-11-dUTP *1 mM in Tris Buffer (pH 7.5)*
• Uridine 5'-(tetrahydrogen triphosphate), 2'-deoxy-5-[(1E)-3-[[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-1-oxohexyl]amino]-1-propen-1-yl]-
• Biotin-18-dUTP
• Biotin-11-deoxyuridine-5'-triphosphate, triethylammonium salt -
• Biotin-11-dUTP 1mM Sodium Solution

• Inchi： 1S/C28H45N6O17P3S/c35-19-13-24(49-20(19)15-48-53(44,45)51-54(46,47)50-52(41,42)43)34-14-17(26(38)33-28(34)40)7-6-12-30-22(36)9-2-1-5-11-29-23(37)10-4-3-8-21-25-18(16-55-21)31-27(39)32-25/h6-7,14,18-21,24-25,35H,1-5,8-13,15-16H2,(H,29,37)(H,30,36)(H,44,45)(H,46,47)(H2,31,32,39)(H,33,38,40)(H2,41,42,43)/b7-6+/t18-,19+,20-,21+,24-,25+/m1/s1
• InChI Key： AZRNEVJSOSKAOC-PEFKSLAVSA-N
• SMILES： S1C[C@@H]2[C@@H]([C@@H]1CCCCC(NCCCCCC(NC/C=C/C1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O1)O)=O)=O)=O)=O)NC(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 55
• Rotatable Bond Count: 22
• Complexity: 1650
• Topological Polar Surface Area: 363

Experimental Properties

• Solubility: 10mM Tris-HCl buffer (supplied pre-dissolved - 1mM) to 1 mM

Biotin-11-deoxyuridine-5'-triphosphate, triethylammonium salt - Security Information

• Storage Condition：Store at -20°C

Additional information on Biotin-11-deoxyuridine-5'-triphosphate, triethylammonium salt -

Biotin-11-deoxyuridine-5'-triphosphate, Triethylammonium Salt: A Comprehensive Overview

Biotin-11-deoxyuridine-5'-triphosphate, triethylammonium salt (CAS No. 86303-25-5) is a highly specialized nucleotide analog that has garnered significant attention in the fields of molecular biology, biochemistry, and drug discovery. This compound is a derivative of deoxyuridine triphosphate (dUTP), modified with biotin and complexed with triethylammonium to enhance its stability and solubility. The integration of biotin into the structure introduces unique properties that make it invaluable for various applications in research and therapeutic development.

The structural design of Biotin-11-deoxyuridine-5'-triphosphate is meticulously engineered to facilitate its incorporation into DNA during replication. This property has been exploited in numerous studies to track DNA synthesis and replication processes in vitro and in vivo. Recent advancements in genome editing technologies have further highlighted the potential of this compound as a tool for precise manipulation of genetic material. Researchers have successfully utilized it in conjunction with CRISPR-Cas9 systems to enhance the efficiency of homology-directed repair, a critical mechanism for gene correction.

One of the most groundbreaking applications of Biotin-11-deoxyuridine-5'-triphosphate lies in its role as a biosensor for detecting DNA replication stress. By incorporating this compound into DNA, scientists can monitor the replication dynamics under various physiological and pathological conditions. This capability has proven particularly useful in studying cancer biology, where abnormal DNA replication is often a hallmark of malignant transformation.

Moreover, the triethylammonium salt form of this compound significantly improves its solubility and stability, making it more amenable for use in aqueous environments. This formulation has enabled its application in high-throughput screening assays for identifying novel antiviral and anticancer agents. Recent studies have demonstrated its utility in evaluating the efficacy of nucleoside analogs against viral infections such as HIV and hepatitis C virus (HCV), where inhibition of viral RNA synthesis is a key therapeutic target.

The synthesis of Biotin-11-deoxyuridine-5'-triphosphate, triethylammonium salt involves a multi-step chemical process that ensures high purity and biological activity. The incorporation of biotin at the 11-position of deoxyuridine requires precise control over stereochemistry to maintain the integrity of the nucleotide structure. Advanced chromatographic techniques are employed to isolate and purify the final product, ensuring its suitability for downstream applications.

In terms of safety and handling, this compound is classified as non-hazardous under standard laboratory conditions. Its chemical stability and lack of toxicity make it suitable for use in both academic research and industrial settings. However, proper precautions should still be taken to avoid contamination and ensure accurate experimental results.

Looking ahead, the continued exploration of Biotin-11-deoxyuridine-5'-triphosphate's potential applications is expected to yield further breakthroughs in molecular biology and medicine. Its unique combination of properties positions it as an indispensable tool for advancing our understanding of DNA replication mechanisms and developing innovative therapeutic strategies.